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Abstract
This technical guide provides a comprehensive overview of 2-Hydroxymethylene ethisterone
(CAS: 2787-02-2), a synthetic steroid primarily recognized as a key intermediate in the

chemical synthesis of the drug Danazol. While direct biological activity of 2-Hydroxymethylene
ethisterone is not extensively documented in publicly available literature, its significance lies in

its role as a precursor to a pharmacologically active molecule. This document will detail its

chemical and physical properties, outline a key synthetic protocol for its use, and provide

context through the pharmacological actions of its principal derivative, Danazol. The

information is intended to support researchers and professionals in drug development and

chemical synthesis.

Introduction
2-Hydroxymethylene ethisterone, also known by its systematic name (17α)-17-Hydroxy-2-

(hydroxymethylene)-pregn-4-en-20-yn-3-one, is a steroid derivative of ethisterone.[1][2] Its

primary role in the scientific literature and commercial application is as a crucial building block

in the manufacturing of Danazol, a medication with a complex hormonal profile used in the

treatment of various medical conditions.[3][4] Understanding the properties and synthesis of 2-
Hydroxymethylene ethisterone is therefore essential for chemists and pharmacologists

working with Danazol and related steroid structures. Notably, while it is a metabolite of

Danazol, it is generally considered to be an inactive one.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Hydroxymethylene ethisterone
is provided in the table below. This data is essential for its handling, characterization, and use

in synthetic procedures.

Property Value Reference

CAS Number 2787-02-2 [1][2][3]

Molecular Formula C₂₂H₂₈O₃ [1][2][3]

Molecular Weight 340.46 g/mol [1][2][3]

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-

ethynyl-17-hydroxy-2-

(hydroxymethylidene)-10,13-

dimethyl-

1,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phena

nthren-3-one

Synonyms

(17a)-17-Hydroxy-2-

(hydroxymethylene)-pregn-4-

en-20-yn-3-one, 17-Ethynyl-2-

(hydroxymethylene)-

testosterone

[1]

Appearance Pale Yellow Solid

Storage Conditions 2-8°C, Refrigerator [1]

Synthesis and Experimental Protocols
2-Hydroxymethylene ethisterone is a key intermediate in the synthesis of Danazol. The

following section details a common synthetic route from ethisterone to Danazol, highlighting the

formation of 2-Hydroxymethylene ethisterone.
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Synthesis of Danazol via 2-Hydroxymethylene
Ethisterone
A widely recognized method for the preparation of Danazol involves the formylation of

ethisterone to yield 2-Hydroxymethylene ethisterone, which is then cyclized with

hydroxylamine to form the final isoxazole ring of Danazol.

Experimental Protocol: Oximation of 2-Hydroxymethylene ethisterone to form Danazol

This protocol is adapted from established synthetic procedures for Danazol.

Reactants:

Crude 2-Hydroxymethylene-17α-ethynyl testosterone (2-Hydroxymethylene ethisterone)

Hydroxylamine hydrochloride

Anhydrous sodium acetate

Glacial acetic acid

Procedure:

The crude 2-Hydroxymethylene ethisterone is reacted with hydroxylamine

hydrochloride, anhydrous sodium acetate, and glacial acetic acid.

The reaction mixture is heated to a temperature of 70-80°C.

Upon completion of the reaction, a post-treatment workup is performed to isolate and

purify the resulting Danazol.

The logical workflow for this synthesis is depicted in the following diagram:
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Synthesis of Danazol from Ethisterone.

Biological Activity and Pharmacological Context
There is a notable lack of direct scientific literature detailing the specific biological activities of

2-Hydroxymethylene ethisterone. It is primarily characterized as an inactive metabolite of

Danazol. To provide a relevant pharmacological context, this section summarizes the

mechanism of action of Danazol, the active pharmaceutical ingredient derived from 2-
Hydroxymethylene ethisterone. It is crucial to reiterate that these activities are attributed to

Danazol and not directly to its precursor.

Mechanism of Action of Danazol
Danazol exhibits a complex pharmacological profile, acting as a weak androgen. Its therapeutic

effects are derived from its ability to suppress the pituitary-ovarian axis, leading to a reduction
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in estrogen production. Danazol has been shown to interact with several signaling pathways,

although the complete picture of its molecular interactions is still under investigation.

Known signaling pathways influenced by Danazol include:

Protein Kinase C (PKC) Pathway: Studies have indicated that Danazol can bind to the C1b

domain of PKC, leading to the translocation of PKCα to the plasma membrane. This

interaction can affect downstream signaling and induce apoptosis in certain cancer cells.

STAT3/Myc Pathway: In some multidrug-resistant cancer cells, Danazol has been observed

to reduce the phosphorylation of STAT3 and the expression of downstream genes like c-Myc,

which are involved in cell survival.

A simplified representation of Danazol's potential influence on these pathways is illustrated

below:
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Potential signaling pathways affected by Danazol.
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Conclusion
2-Hydroxymethylene ethisterone (CAS: 2787-02-2) is a steroid of significant interest to the

fields of synthetic and medicinal chemistry due to its indispensable role as an intermediate in

the production of Danazol. While it is considered biologically inactive, a thorough

understanding of its chemical properties and synthetic transformations is vital for researchers

and developers working on Danazol and related steroidal compounds. Future research could

explore if this molecule possesses any hitherto uncharacterized subtle biological activities, but

based on current knowledge, its value is firmly established in the realm of chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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